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Compound of Interest

Compound Name: ML-290

Cat. No.: B15607984

Disclaimer: A specific Safety Data Sheet (SDS) for ML-290 is not publicly available. The
following information provides essential, general procedures for the safe handling and disposal
of research chemicals. Researchers, scientists, and drug development professionals must
consult the chemical supplier and their institution's Environmental Health and Safety (EHS)
department for specific guidance on ML-290.[1][2][3][4] Treating unknown chemicals as
hazardous is a critical safety measure.[5]

The proper management of laboratory waste is crucial for ensuring personnel safety,
environmental protection, and regulatory compliance.[6][7] This guide outlines a step-by-step
protocol for the disposal of research chemicals like ML-290, particularly when a detailed SDS is
not immediately accessible.

Immediate Safety and Handling Protocol

Before beginning any disposal procedure, it is imperative to handle the chemical with the
appropriate safety measures.

Personal Protective Equipment (PPE):
o Safety Goggles: Protect eyes from potential splashes or fine particles.

o Chemical-Resistant Gloves: Nitrile or neoprene gloves are recommended to prevent skin
contact.
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o Laboratory Coat: To protect skin and clothing.

e Respirator: Use a NIOSH/MSHA-approved respirator if there is a risk of inhaling dust or
aerosols, especially when handling powders.[8]

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[8]

Avoid generating dust or aerosols.

Prevent contact with skin, eyes, and clothing.[8]

Do not eat, drink, or smoke in the handling area.[8]

Step-by-Step Disposal Procedure
The disposal of chemical waste must be systematic and compliant with federal, state, and local
regulations.[2][4]

¢ l|dentification and Classification:

o Since the specific hazards of ML-290 are not detailed, it must be treated as hazardous
waste.

o Do not mix ML-290 with other waste streams unless compatibility is confirmed.
Incompatible chemicals can cause dangerous reactions.[7][9]

» Waste Segregation and Collection:

o Solid Waste: Collect ML-290 powder and any contaminated materials (e.g., weighing
paper, gloves, pipette tips) in a designated, leak-proof hazardous waste container with a
secure lid.[5]

o Liquid Waste: If ML-290 is in a solution (e.g., dissolved in DMSO), collect it in a separate,
compatible container for liquid hazardous waste. Do not use metal containers for corrosive
waste.[5]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.aldon-chem.com/sds/copper-ii-chloride-0p5m-sol.pdf
https://www.aldon-chem.com/sds/copper-ii-chloride-0p5m-sol.pdf
https://www.aldon-chem.com/sds/copper-ii-chloride-0p5m-sol.pdf
https://www.aldon-chem.com/sds/copper-ii-chloride-0p5m-sol.pdf
https://ehs.msu.edu/waste/guidance/unknowns.html
https://campusoperations.temple.edu/ehrs/regulated-waste-management/unknown-chemical-waste-disposal
https://www.benchchem.com/product/b15607984?utm_src=pdf-body
https://www.benchchem.com/product/b15607984?utm_src=pdf-body
https://www.laborsecurity.com/en/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b15607984?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Comprehensive_Guide_to_Laboratory_Chemical_Disposal_Procedures.pdf
https://www.benchchem.com/product/b15607984?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Comprehensive_Guide_to_Laboratory_Chemical_Disposal_Procedures.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Labeling:

o Clearly label the waste container with the words "Hazardous Waste."[10][11]

o The label must include the full chemical name ("ML-290") and the nhames and percentages
of any solvents or other chemicals in the mixture.[5][10] Avoid using abbreviations or
chemical formulas.[2][10]

o Indicate the date of waste accumulation.[7]

o Storage:

[e]

Store the sealed waste container in a designated satellite accumulation area within the
laboratory.[10]

[¢]

The storage area should be secure, away from heat, open flames, and direct sunlight.[7]

[e]

Use secondary containment, such as a plastic tray, for liquid waste containers to prevent
spills.[12]

[e]

Ensure incompatible wastes are stored separately.[9]
e Arranging for Disposal:
o Never dispose of chemical waste down the drain or in the regular trash.[9]

o Contact your institution's EHS department to schedule a pickup for the hazardous waste.
[1][13] EHS is responsible for the proper transportation and disposal of chemical waste in
accordance with regulations.[11]

Data Presentation: Properties of a Similar Research
Chemical

For illustrative purposes, the table below summarizes the known properties of CLP290, a
research chemical with a similar designation. This highlights the type of information necessary
for a comprehensive safety and disposal assessment.
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Property Value Source
Chemical Name CLP290 [14]
CAS Number 1181083-81-7 [14]
Molecular Weight 404.46 g/mol [14]
Formula C19H21FN4OsS [14]
Appearance White to beige powder

Storage Temperature -20°C [14][15]
Biological Activity K+/.CI- Cotransporter 2 (KCC2) r14]

activator

Note: This data is for CLP290 and is provided as an example. The properties of ML-290 may
differ significantly.

Experimental Protocols

No experimental protocols involving the disposal of ML-290 were found in the search results.
The disposal procedure provided above is based on general best practices for laboratory
chemical waste management.

Mandatory Visualization

The following diagram illustrates the general workflow for the proper disposal of a research
chemical in a laboratory setting.
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General Chemical Waste Disposal Workflow
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Caption: General workflow for the safe disposal of laboratory chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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